1,7-dimethyl-3-(methylaminomethyl)-1H-indole
Cat. No. B8428474
M. Wt: 188.27 g/mol
InChI Key: AUIUYVXRWUORBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07741339B2
Procedure details
According to the procedure of Preparation 13 (c), except substituting 1,7-dimethyl-1H-indole-3-carboxylate for the 1,3-dimethyl-1H-indole-2-carboxylate, the title compound (0.74 g, 98%) was obtained as an amber oil: MS (ES) m/e 189.2 (M+H)+.
Name
1,7-dimethyl-1H-indole-3-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1,3-dimethyl-1H-indole-2-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
98%
Identifiers
|
REACTION_CXSMILES
|
BrC1C=C[C:5](NCC(OC)=O)=[N:6]C=1.[CH3:14][N:15]1[C:23]2[C:18](=[CH:19][CH:20]=[CH:21][C:22]=2[CH3:24])[C:17]([C:25]([O-])=O)=[CH:16]1.CN1C2C(=CC=CC=2)C(C)=C1C([O-])=O>>[CH3:14][N:15]1[C:23]2[C:18](=[CH:19][CH:20]=[CH:21][C:22]=2[CH3:24])[C:17]([CH2:25][NH:6][CH3:5])=[CH:16]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C=CC(=NC1)NCC(=O)OC
|
Step Two
|
Name
|
1,7-dimethyl-1H-indole-3-carboxylate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CN1C=C(C2=CC=CC(=C12)C)C(=O)[O-]
|
Step Three
|
Name
|
1,3-dimethyl-1H-indole-2-carboxylate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CN1C(=C(C2=CC=CC=C12)C)C(=O)[O-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1C=C(C2=CC=CC(=C12)C)CNC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.74 g | |
| YIELD: PERCENTYIELD | 98% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
